Cas no 93618-41-8 (1H-Pyrazole-5-carboxylic acid, 1,4-dimethyl-3-phenyl-)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 1,4-dimethyl-3-phenyl-
• CAS No: 93618-41-8
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5455400
• Update Time: 2025-05-19

1H-Pyrazole-5-carboxylic acid, 1,4-dimethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1,4-dimethyl-3-phenyl-

• Inchi： 1S/C12H12N2O2/c1-8-10(9-6-4-3-5-7-9)13-14(2)11(8)12(15)16/h3-7H,1-2H3,(H,15,16)
• InChI Key： KNSJVXPEXYYRBS-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=C(C)C(C2=CC=CC=C2)=N1

Additional information on 1H-Pyrazole-5-carboxylic acid, 1,4-dimethyl-3-phenyl-

Comprehensive Overview of 1H-Pyrazole-5-carboxylic acid, 1,4-dimethyl-3-phenyl- (CAS No. 93618-41-8)

1H-Pyrazole-5-carboxylic acid, 1,4-dimethyl-3-phenyl- (CAS No. 93618-41-8) is a specialized organic compound belonging to the pyrazole family. Pyrazoles are heterocyclic aromatic compounds characterized by a five-membered ring structure containing two nitrogen atoms. This particular derivative is gaining attention due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. The compound's molecular formula is C₁₂H₁₂N₂O₂, and it features a 1,4-dimethyl substitution pattern along with a 3-phenyl group, which enhances its stability and reactivity.

In recent years, the demand for pyrazole derivatives has surged, driven by their versatility in drug discovery and development. Researchers are particularly interested in 1H-Pyrazole-5-carboxylic acid derivatives due to their potential as bioactive molecules. For instance, these compounds are being explored for their anti-inflammatory, antimicrobial, and anticancer properties. The 1,4-dimethyl-3-phenyl substitution in this compound may offer improved pharmacokinetic properties, such as enhanced bioavailability and metabolic stability, making it a promising candidate for further study.

The synthesis of 1H-Pyrazole-5-carboxylic acid, 1,4-dimethyl-3-phenyl- typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalytic methods are being employed to improve yield and purity. These innovations align with the growing trend of green chemistry and sustainable synthesis, which are hot topics in the scientific community. Researchers are also leveraging computational tools like molecular docking and QSAR modeling to predict the compound's interactions with biological targets, accelerating the drug discovery process.

Beyond pharmaceuticals, 1H-Pyrazole-5-carboxylic acid, 1,4-dimethyl-3-phenyl- has potential applications in agrochemicals. Its structural motifs are similar to those found in herbicides and fungicides, suggesting it could be a valuable intermediate in developing new crop protection agents. With the global push toward sustainable agriculture and reduced environmental impact, this compound's role in creating eco-friendly agrochemicals is a subject of active research.

From a commercial perspective, the compound's CAS No. 93618-41-8 is a critical identifier for suppliers and researchers sourcing high-purity samples. Quality control measures, such as HPLC and NMR spectroscopy, are essential to ensure the compound meets industry standards. As the market for fine chemicals and custom synthesis expands, reliable suppliers of 1H-Pyrazole-5-carboxylic acid derivatives are in high demand.

In summary, 1H-Pyrazole-5-carboxylic acid, 1,4-dimethyl-3-phenyl- (CAS No. 93618-41-8) is a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its unique structural properties and reactivity. Ongoing research into its synthesis, bioactivity, and commercial potential ensures it remains a focal point in the chemical sciences. For researchers and industry professionals, understanding this compound's capabilities and limitations is key to unlocking its full potential.